N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-tert-butylbenzamide
• InChI: InChI=1S/C21H20N2O3S/c1-21(2,3)15-7-4-13(5-8-15)19(24)23-20-22-16(11-27-20)14-6-9-17-18(10-14)26-12-25-17/h4-11H,12H2,1-3H3,(H,22,23,24)
• InChI Key: SNQCSWGZOJOERZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide, also known as BIX-01294, is a small molecule inhibitor of G9a histone methyltransferase. This compound has gained significant attention in the field of epigenetics due to its ability to modulate gene expression by altering histone methylation patterns.

Scientific Research Applications

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide has been extensively studied for its role in epigenetic regulation. It has been shown to inhibit G9a histone methyltransferase, which is responsible for the methylation of histone H3 lysine 9 (H3K9). This modification is associated with transcriptional repression, and inhibition of G9a by this compound leads to a decrease in H3K9 methylation and an increase in gene expression.

Mechanism of Action

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide binds to the SET domain of G9a and prevents the transfer of the methyl group from S-adenosylmethionine (SAM) to the lysine residue on histone H3. This results in a decrease in H3K9 methylation and an increase in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the expression of pluripotency genes in embryonic stem cells, leading to the differentiation of these cells into various cell types. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation. Additionally, this compound has been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide in lab experiments is its specificity for G9a histone methyltransferase. This allows researchers to selectively target this enzyme and study its role in epigenetic regulation. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research involving N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide. One area of interest is the development of more potent and selective inhibitors of G9a histone methyltransferase. Another area of interest is the study of the role of G9a in various disease states, including cancer and neurological disorders. Additionally, the use of this compound in combination with other epigenetic modifiers may lead to more effective treatments for these diseases.

Synthesis Methods

The synthesis of N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(tert-butyl)benzamide involves several steps, starting with the reaction of 2-aminothiazole with 4-(tert-butyl)benzaldehyde to form the corresponding Schiff base. This intermediate is then reacted with 4-(benzo[d][1,3]dioxol-5-yl)boronic acid to form the desired product, this compound. The overall yield of this synthesis is approximately 20%.